4-Bromo-1,5-dimethyl-1H-indazole

• IUPAC Name: 4-bromo-1,5-dimethylindazole
• InChI: InChI=1S/C9H9BrN2/c1-6-3-4-8-7(9(6)10)5-11-12(8)2/h3-5H,1-2H3
• InChI Key: IHCMWPGWHNBZAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)N(N=C2)C)Br
• Molecular Formula: C9H9BrN2
• DSSTOX Substance ID: DTXSID90657244
• Molecular Weight: 225.08 g/mol
• CAS No.: 1159511-77-9

Description

4-Bromo-1,5-dimethyl-1H-indazole is a chemical compound with the molecular weight of 225.09. It is a solid substance.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string Cc1ccc2n(C)ncc2c1Br.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 225.09.

Scientific Research Applications

Epigenetic Regulation and Bromodomain Inhibition

One of the notable applications of compounds related to 4-Bromo-1,5-dimethyl-1H-indazole is in the field of epigenetic regulation through bromodomain inhibition. Bromodomains are known to recognize acetylated lysine residues, playing a crucial role in reading the histone acetylation code that regulates gene transcription. Competitive inhibitors targeting this interaction possess antiproliferative and anti-inflammatory properties, making them significant for therapeutic applications. Research has identified the 3,5-dimethylisoxazole moiety as a novel bioisostere for acetyl-lysine, capable of displacing acetylated histone-mimicking peptides from bromodomains. Such findings are instrumental in developing selective probes and inhibitors for various bromodomain-containing proteins, offering potential therapeutic avenues in cancer and inflammation treatments (Hewings et al., 2011).

Chemical Synthesis and Modification

The chemical reactivity and modification of indazole derivatives, including those similar to this compound, are significant in synthetic chemistry. Research has demonstrated regioselective protection and subsequent amine coupling reactions with indazoles, providing a methodology for synthesizing novel derivatives. These synthetic routes are critical for developing compounds with potential biological activities, including those with therapeutic applications (Slade et al., 2009).

Safety and Hazards

4-Bromo-1,5-dimethyl-1H-indazole is classified as Acute Tox. 3 Oral according to the GHS classification. The signal word is “Danger” and the hazard statement is H301. Precautionary statements include P301 + P310.

Future Directions

Indazole-containing heterocyclic compounds have been investigated and applied in producing HIV protease inhibitors, serotonin receptor antagonists, aldol reductase inhibitors, and acetylcholinesterase inhibitors. Thus, much effort has been spent in recent years to develop synthetic approaches to indazoles. This suggests that there may be future research directions in developing new synthesis methods for 4-Bromo-1,5-dimethyl-1H-indazole and exploring its potential applications.

Mechanism of Action

Target of Action

4-Bromo-1,5-dimethyl-1H-indazole is a derivative of indazole . Indazole derivatives have been found to have a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .

Mode of Action

Indazole derivatives are known to interact with their targets, causing changes that result in their various biological activities . For instance, some indazole derivatives have been found to inhibit, regulate, and/or modulate kinases such as CHK1, CHK2, and the cell volume-regulated human kinase h-sgk . This plays a role in the treatment of diseases such as cancer .

Biochemical Pathways

These pathways are involved in cell growth, proliferation, and survival, and their inhibition can be beneficial in the treatment of diseases such as cancer .

Result of Action

Indazole derivatives have been found to have a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . These activities suggest that indazole derivatives can have significant molecular and cellular effects.

Action Environment

For instance, the storage temperature for this compound is recommended to be 2-8°C in a sealed, dry environment , suggesting that these conditions are necessary for maintaining its stability.